N-(Cyclopropylmethyl)benzamide
Overview
Description
N-(Cyclopropylmethyl)benzamide is a useful research compound. Its molecular formula is C11H13NO and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antiarrhythmic Activity
N-(Cyclopropylmethyl)benzamide derivatives show potential in antiarrhythmic activity. Compounds derived from benzamides with heterocyclic amide side chains have been evaluated for their oral antiarrhythmic activity, demonstrating significant potential in this area (Banitt, Bronn, Coyne, & Schmid, 1977).
Analgesic Properties
This compound has been involved in the discovery of potent κ opioid receptor agonists. Research has led to the development of compounds that are highly selective and potent, showing promise in the treatment of acute and chronic pain without inducing common side effects such as sedation (Xiao et al., 2019).
Potential Antipsychotic Activity
Studies have shown that benzamide derivatives, including this compound, may have antipsychotic effects due to their central dopamine antagonist properties. These properties suggest potential use in treating psychoses (Blaney et al., 1983).
Chemotherapy and Imaging Agent Development
Benzamides, including variants of this compound, have been investigated as carriers for radioisotopes, metals, and cytotoxic agents, showing potential in cancer imaging and therapy. These compounds have demonstrated high tumor uptake and specificity in melanoma imaging (Oltmanns, Eisenhut, Mier, & Haberkorn, 2009).
Antifungal Applications
This compound derivatives have also been explored for their antifungal properties, particularly against plant pathogens. The research indicates potential agricultural applications in disease control (Zhou, Yang, Liqun, & Xianchen, 2005).
Herbicidal Potential
These compounds have shown herbicidal activity on various grasses, suggesting potential utility in agriculture and turf management (Viste, Cirovetti, & Horrom, 1970).
Chemical Synthesis and Medicinal Chemistry
This compound derivatives are used in chemical synthesis for creating complex molecular structures, which are relevant in medicinal chemistry. They have been utilized in the synthesis of isoquinolones and aza-isocoumarins, indicating their versatility in organic synthesis (Antczak & Ready, 2012).
Properties
IUPAC Name |
N-(cyclopropylmethyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO/c13-11(12-8-9-6-7-9)10-4-2-1-3-5-10/h1-5,9H,6-8H2,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIPQMCVPIBZPOQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CNC(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10478332 | |
Record name | N-(Cyclopropylmethyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10478332 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
756488-62-7 | |
Record name | N-(Cyclopropylmethyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10478332 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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